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Compound of Interest

Compound Name: 1,2-Epoxybutane

Cat. No.: B156178

Physical Properties of 1,2-Epoxybutane: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the key physical properties of 1,2-
Epoxybutane (also known as ethyloxirane or 1,2-butylene oxide), a vital intermediate in
various chemical syntheses. The focus is on its boiling point and density, critical parameters for
its application in research and manufacturing.

Core Physical Properties

1,2-Epoxybutane is a clear, colorless, and volatile liquid with an ethereal odor.[1][2] Itis a
flammable liquid over a wide range of vapor-air concentrations.[1][2]

Quantitative Data Summary

The boiling point and density of 1,2-Epoxybutane have been reported across various sources.
The following table summarizes these values, noting the conditions under which they were
measured.
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Physical Property Value Conditions Reference(s)
Boiling Point 63 °C at 1013 hPa [3]
63.3 °C Not specified [1]14]

~63-65 °C Not specified [5]

145 °F (63 °C) at 1 atm [6]

Density 0.83 g/cm?3 at 20 °C [3]
0.829 g/mL at 20 °C [2]

0.829 g/mL at25°C [7]

0.826 at25°C [6]

0.8312 g/mL at 20°C/20°C [4]

0.837 g/mL at 17°C/4°C [4]

0.859-0.865 g/cm?3 at 20°C [5]

Experimental Protocols

The determination of the physical properties of volatile organic compounds like 1,2-
Epoxybutane requires precise experimental techniques. Below are generalized methodologies
for ascertaining boiling point and density.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[8] For a pure compound, the boiling point is a characteristic
physical property.[8][9]

1. Capillary Method (Thiele Tube Method):
This microscale method is suitable for small sample volumes.[10]

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), heating oil, and a heat source.[10]
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e Procedure:

o

A small amount of the liquid sample is placed in the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
heating oil.

o The Thiele tube is gently heated, causing the air trapped in the capillary tube to be
expelled and a stream of vapor bubbles to emerge from the capillary's open end.

o The heat source is removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[10]

2. Distillation Method:

This method is used for larger quantities of the substance and can also serve as a purification
step.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and heat source.

e Procedure:

o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, and the thermometer bulb is positioned so that its top is level
with the side arm of the distillation flask leading to the condenser.

o The liquid is heated to its boiling point, and the vapor rises, surrounds the thermometer
bulb, and then passes into the condenser.

o The temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading on the thermometer while the liquid is distilling, is recorded as the
boiling point.
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Density Determination

Density is the mass per unit volume of a substance. For liquids, it is commonly determined
using a pycnometer or a hydrometer.

1. Pycnometer Method:

e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), and an analytical balance.

e Procedure:

o

The empty pycnhometer is weighed.

o ltis then filled with the liquid, ensuring no air bubbles are present, and the stopper is
inserted. The excess liquid that escapes through the capillary is wiped off.

o The filled pycnometer is weighed.

o The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., distilled water) at the same temperature, and weighed again.

o The density of the sample is calculated by comparing the mass of the sample to the mass
of the reference substance.

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the molecular structure of 1,2-
Epoxybutane and its resulting physical properties, which in turn influence its applications and
safety considerations.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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